

Application Notes & Protocols: High-Throughput Screening for Novel c-Raf Inhibitors

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 4-chloro-1-methyl-1H-1,3-benzodiazol-2-amine

CAS No.: 1037670-19-1

Cat. No.: B1492911

[Get Quote](#)

Introduction: The Central Role of c-Raf in Oncology Drug Discovery


The Ras-Raf-MEK-ERK cascade, a critical branch of the mitogen-activated protein kinase (MAPK) signaling pathway, is a central regulator of cellular processes including proliferation, differentiation, and survival.[1][2] At the apex of this kinase cascade, the Raf family of serine/threonine kinases (A-Raf, B-Raf, and c-Raf) serve as the direct effectors of Ras GTPases.[3][4] While activating mutations in B-Raf (e.g., V600E) have been successfully targeted in melanoma, the landscape of Raf-driven oncology is far more complex.[4]

C-Raf (also known as Raf-1) plays a pivotal role, particularly in tumors driven by activating mutations in Ras, which are present in approximately 30% of all human cancers.[2][5] Furthermore, c-Raf is implicated in both intrinsic and acquired resistance to first- and second-generation B-Raf inhibitors, often through a mechanism known as "paradoxical activation," where inhibitor binding to one monomer in a Raf dimer allosterically activates the other.[6][7] This complex biology necessitates the discovery of novel c-Raf inhibitors with distinct mechanisms of action.

High-Throughput Screening (HTS) provides the technological framework to interrogate vast small-molecule libraries for compounds that modulate c-Raf activity. This guide provides a detailed overview of the strategic considerations, key technologies, and robust protocols for designing and executing a successful HTS campaign to identify the next generation of c-Raf inhibitors.

The c-Raf Signaling Pathway: A Target for Intervention

The canonical activation of c-Raf is initiated by its recruitment to the cell membrane by GTP-bound Ras. This interaction relieves autoinhibition and promotes c-Raf dimerization (either as a homodimer or heterodimer with other Raf isoforms), leading to its activation. Activated c-Raf then phosphorylates and activates its downstream substrates, MEK1 and MEK2, which in turn phosphorylate and activate ERK1 and ERK2. This signal propagation ultimately results in the regulation of numerous transcription factors that drive cell proliferation and survival.^{[1][8]} Inhibiting c-Raf at this critical juncture offers a direct strategy to block signaling in Ras-mutant cancers.^[5]



[Click to download full resolution via product page](#)


Caption: The Ras-Raf-MEK-ERK Signaling Cascade.

Section 1: Designing a Robust HTS Campaign for c-Raf

A successful screening campaign hinges on the selection of appropriate assays that are sensitive, reproducible, and scalable. The primary goal is to identify "hits"—compounds that consistently modulate c-Raf function—which can then be validated and optimized through a carefully planned screening funnel.

The Screening Funnel: From Primary Hits to Validated Leads

The identification of a viable drug candidate is a multi-step process. A typical HTS workflow involves a primary screen of a large compound library using a cost-effective and rapid assay, followed by a series of increasingly complex secondary and tertiary assays to confirm activity, determine potency, and elucidate the mechanism of action.



[Click to download full resolution via product page](#)

Caption: A typical HTS workflow for inhibitor discovery.

Choosing the Right Assay Technology

Several homogenous (no-wash) assay technologies are well-suited for HTS of kinase inhibitors. The choice depends on the specific question being asked—are you measuring direct enzyme inhibition, compound binding, or downstream cellular effects?

Technology	Assay Type	Principle	Pros	Cons
TR-FRET	Activity or Binding	Time-Resolved Fluorescence Resonance Energy Transfer between a lanthanide donor and a fluorescent acceptor.[9][10]	High sensitivity, low background, ratiometric measurement reduces interference.[9]	Requires specific antibodies or fluorescently labeled reagents.
AlphaScreen®	Activity or Binding	Proximity-based assay where singlet oxygen transfer between donor and acceptor beads generates a chemiluminescent signal.[11][12]	High signal amplification, very sensitive, versatile for various target classes.[13][14]	Sensitive to light, oxygen, and interfering compounds (e.g., biotin).[14]
NanoBRET™	Cell-Based Target Engagement	Bioluminescence Resonance Energy Transfer between a NanoLuc®-fused protein and a cell-permeable fluorescent tracer.[15][16]	Measures direct target binding in live cells, quantitative, provides permeability insights.[17][18][19]	Requires genetic modification of cells and a specific fluorescent tracer.
Luminescence	Activity (ATP depletion)	A luciferase reaction quantifies the amount of ATP remaining after the kinase reaction.[20][21]	Simple, robust, commercially available kits, does not require modified substrates.	Indirect measurement, can be affected by ATPases, not suitable for non-ATP competitive inhibitors.


Section 2: Biochemical Assay Protocols for Primary Screening

Biochemical assays using purified, recombinant c-Raf enzyme are the workhorse of primary HTS campaigns. They directly measure the ability of a compound to inhibit the catalytic activity of the kinase in a controlled, cell-free environment.

Protocol 2.1: TR-FRET Kinase Activity Assay for c-Raf

This protocol describes a robust method to measure c-Raf's ability to phosphorylate a substrate, such as an inactive MEK1 protein.

Principle: A long-lifetime terbium (Tb)-labeled anti-phospho-MEK antibody serves as the FRET donor. A fluorescein-labeled MEK substrate acts as the acceptor. When the substrate is phosphorylated by c-Raf, the phospho-specific antibody binds, bringing the donor and acceptor into close proximity (<10 nm). Excitation of the donor results in energy transfer to the acceptor, which then emits light at its characteristic wavelength. Inhibitors of c-Raf prevent substrate phosphorylation, leading to a decrease in the FRET signal.[\[22\]](#)



[Click to download full resolution via product page](#)

Caption: Principle of the TR-FRET c-Raf Activity Assay.

Methodology:

- Reagent Preparation:
 - Assay Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35.[23][24]
 - c-Raf Enzyme: Prepare a working solution of purified, active c-Raf enzyme in Assay Buffer. The final concentration should be optimized to yield an EC₅₀ response (see validation steps).
 - Substrate: Prepare a working solution of fluorescein-labeled MEK1 in Assay Buffer.
 - ATP: Prepare a working solution of ATP in Assay Buffer. The concentration should be at or near the Michaelis constant (K_m) for c-Raf to ensure sensitivity to both ATP-competitive and non-competitive inhibitors.[25]
 - Stop/Detection Solution: Prepare TR-FRET Dilution Buffer containing EDTA (to stop the kinase reaction) and Tb-labeled anti-phospho-MEK1 antibody.[23]
- Assay Procedure (384-well plate format):
 - Add 2.5 µL of test compound (dissolved in DMSO, then diluted in Assay Buffer) or DMSO vehicle control to appropriate wells.
 - Add 2.5 µL of c-Raf enzyme solution to all wells except negative controls ("no enzyme" wells).
 - Add 2.5 µL of fluorescein-MEK1 substrate solution to all wells.
 - Pre-incubate the plate for 15-20 minutes at room temperature to allow compounds to bind to the enzyme.
 - Initiate the kinase reaction by adding 2.5 µL of ATP solution to all wells.
 - Incubate for 60 minutes at room temperature.[24]

- Stop the reaction by adding 5 µL of Stop/Detection Solution to all wells.
- Incubate for 60 minutes at room temperature to allow for antibody binding.
- Read the plate on a TR-FRET compatible plate reader (e.g., excitation at 340 nm, emission at 620 nm for Terbium and 665 nm for acceptor).
- Data Analysis and Quality Control:
 - Calculate the TR-FRET ratio (Emission 665 nm / Emission 620 nm).
 - Percent Inhibition: $100 * (1 - [(Ratio_Compound - Ratio_Min) / (Ratio_Max - Ratio_Min)])$
where Ratio_Min is the "no enzyme" control and Ratio_Max is the "DMSO vehicle" control.
 - Assay Robustness (Z' factor): The Z' factor is a measure of assay quality. A value > 0.5 is considered excellent for HTS.^{[26][27]} $Z' = 1 - [(3SD_Max + 3SD_Min) / |Mean_Max - Mean_Min|]$

Section 3: Cell-Based Assays for Hit Validation and Mechanistic Studies


While biochemical assays are excellent for primary screening, they lack physiological context. Cell-based assays are essential to confirm that a compound can penetrate the cell membrane, engage its target in the complex intracellular environment, and modulate the intended signaling pathway.^{[17][19]}

Protocol 3.1: NanoBRET™ Target Engagement Assay in Live Cells

This protocol provides a quantitative method to measure compound binding to c-Raf inside intact cells.

Principle: The assay utilizes Bioluminescence Resonance Energy Transfer (BRET), a proximity-based energy transfer mechanism.^[18] A target protein, c-Raf, is fused to the highly efficient NanoLuc® Luciferase (energy donor). A cell-permeable fluorescent tracer, which reversibly binds to the active site of c-Raf, serves as the energy acceptor. When the tracer binds to the NanoLuc-c-Raf fusion, BRET occurs. A test compound that also binds to c-Raf will

compete with the tracer, displacing it and causing a loss of BRET signal. The magnitude of this signal loss is proportional to the compound's affinity and occupancy of the target.[15][16]



[Click to download full resolution via product page](#)

Caption: Principle of the NanoBRET™ Target Engagement Assay.

Methodology:

- Cell Line Preparation:
 - Transfect a suitable human cell line (e.g., HEK293) with a plasmid encoding for N- or C-terminally tagged NanoLuc®-c-Raf. Stable cell line generation is recommended for HTS applications.
- Assay Procedure (384-well white plate):
 - Seed the NanoLuc®-c-Raf expressing cells into the assay plate and allow them to attach overnight.
 - Prepare a serial dilution of the test compounds in Opti-MEM medium.
 - Add the test compounds to the cells and incubate for a defined period (e.g., 2 hours) in a CO₂ incubator. This allows for compound entry and target binding.

- Prepare the detection reagent by diluting the fluorescent tracer and NanoBRET® substrate in Opti-MEM.
- Add the detection reagent to all wells.
- Incubate for 3-5 minutes at room temperature.
- Read the plate on a luminometer equipped with two filter channels to measure donor emission (~460 nm) and acceptor emission (>600 nm) simultaneously.
- Data Analysis:
 - Calculate the raw BRET ratio (Acceptor Emission / Donor Emission).
 - Normalize the data to vehicle (0% effect) and a positive control inhibitor (100% effect) to determine percent target engagement.
 - Plot the percent engagement against the compound concentration and fit to a sigmoidal dose-response curve to determine the IC₅₀ (or apparent K_i).^[15]

Expert Insight: The NanoBRET™ assay is exceptionally powerful for validating hits from a biochemical screen.^[4] A compound that is potent in a biochemical assay but shows no activity in the NanoBRET™ assay likely has poor cell permeability or is rapidly ejected by efflux pumps, making it a poor candidate for further development.

Section 4: Data Interpretation and Advancing Hits

Successful HTS campaigns generate large volumes of data. Proper analysis, triaging, and validation are critical to focus resources on the most promising chemical matter.

Key Performance Metrics

Consistent monitoring of assay quality control metrics is non-negotiable for ensuring the integrity of screening data.

Metric	Description	Acceptable Value	Rationale
Z' Factor	A statistical measure of the separation between positive and negative control distributions.	> 0.5 [26] [27]	Ensures that the assay window is large enough to reliably distinguish hits from noise.
Signal-to-Background (S/B)	The ratio of the mean of the high signal control to the mean of the low signal control.	> 2 (assay dependent)	Indicates the dynamic range of the assay.
Coefficient of Variation (%CV)	A measure of the variability of the control wells.	$< 15\%$	Ensures plate-to-plate and day-to-day reproducibility.
DMSO Tolerance	The highest concentration of DMSO that does not significantly affect assay performance.	Typically $\leq 1\%$ [20]	Prevents solvent-induced artifacts in the screening data.

Navigating Common Pitfalls

- **False Positives:** Compounds can interfere with the assay technology itself rather than the biological target. Examples include fluorescent compounds interfering with FRET or compounds that inhibit the luciferase reporter in luminescence assays. Counter-screens (e.g., running the assay without the target enzyme) are essential to identify these artifacts. [\[13\]](#)
- **ATP Concentration:** In biochemical assays, using an artificially low ATP concentration can identify weak inhibitors that will not be effective in the cell, where ATP levels are in the millimolar range.[\[28\]](#) It is crucial to re-test promising hits at physiological ATP concentrations (~1-5 mM).
- **Paradoxical Activation:** Some ATP-competitive inhibitors can paradoxically increase MAPK signaling by promoting Raf dimerization.[\[6\]](#)[\[29\]](#) It is critical to follow up with a cell-based

pathway assay (e.g., measuring p-ERK levels) to ensure that a compound identified as an inhibitor in a biochemical assay is also an inhibitor of the pathway in cells.

By combining robust biochemical primary screens with physiologically relevant cell-based secondary assays, researchers can efficiently navigate the complexities of c-Raf biology to discover novel inhibitors with therapeutic potential. This structured approach, grounded in sound scientific principles and validated protocols, provides a clear path from a large chemical library to a promising lead candidate.

References

- Auld, D. S., & Inglese, J. (2016). AlphaScreen-Based Assays: Ultra-High-Throughput Screening for Small-Molecule Inhibitors of Challenging Enzymes and Protein-Protein Interactions. *Methods in Molecular Biology*. Available at: [\[Link\]](#)
- Vasta, J. D., et al. (2018). Quantitative, Real-Time Measurements of Intracellular Target Engagement Using Energy Transfer. *Cell Chemical Biology*. Available at: [\[Link\]](#)
- Eglen, R. M., et al. (2008). The Use of AlphaScreen Technology in HTS: Current Status. *Current Chemical Genomics*. Available at: [\[Link\]](#)
- National Center for Advancing Translational Sciences. (2016). AlphaScreen-Based Assays: Ultra-High-Throughput Screening for Small-Molecule Inhibitors of Challenging Enzymes and Protein-Protein Interactions. *Springer Nature Experiments*. Available at: [\[Link\]](#)
- Pharmaceutical Technology. (2026). SwiftFluo® TR-FRET Kinase Kits: Empowering Drug Discovery with Sensitivity, Versatility, and Scalability. *Pharmaceutical Technology*. Available at: [\[Link\]](#)
- Zhang, J. H., Chung, T. D., & Oldenburg, K. R. (1999). A Selective Cellular Screening Assay for B-Raf and c-Raf Kinases. *Journal of Biomolecular Screening*. Available at: [\[Link\]](#)
- Robers, M. B., et al. (2020). A High-Throughput BRET Cellular Target Engagement Assay Links Biochemical to Cellular Activity for Bruton's Tyrosine Kinase. *SLAS Discovery*. Available at: [\[Link\]](#)

- BMG Labtech. (n.d.). Binding kinetics: high throughput assay for kinase inhibitors. BMG Labtech Application Note. Available at: [\[Link\]](#)
- Al-Mulla, F., et al. (2003). c-Raf controlled pathways in the protection of tumor cells from apoptosis. International Journal of Cancer. Available at: [\[Link\]](#)
- Sino Biological. (2026). SwiftFluo® TR-FRET Kinase Assay Kits. Sino Biological Inc. Available at: [\[Link\]](#)
- BMG Labtech. (n.d.). AlphaScreen. BMG Labtech Technology Page. Available at: [\[Link\]](#)
- Capener, J. C., et al. (2024). Advances in BRET probes for intracellular target engagement studies. RSC Chemical Biology. Available at: [\[Link\]](#)
- Vasta, J. D., & Robers, M. B. (2019). Quantitative, Real-Time Measurements of Intracellular Target Engagement Using Energy Transfer. Methods in Molecular Biology. Available at: [\[Link\]](#)
- Promega Connections. (2023). From Hit to Live-Cell Target Engagement Assay: DNA-Encoded Library Screens and NanoBRET Dye. Promega Corporation Blog. Available at: [\[Link\]](#)
- Wikipedia contributors. (2024). c-Raf. Wikipedia, The Free Encyclopedia. Available at: [\[Link\]](#)
- Eglen, R. M., & Reisine, T. (2008). The Use of AlphaScreen Technology in HTS: Current Status. Bentham Science Publishers. Available at: [\[Link\]](#)
- BPS Bioscience. (n.d.). c-RAF (Y340D, Y341D) Kinase Assay Kit. BPS Bioscience Inc. Available at: [\[Link\]](#)
- Wu, J., et al. (2024). Biochemical and cell-based assay platforms for development of RAF inhibitors against human cancers. Cancer Research. Available at: [\[Link\]](#)
- Wu, J., et al. (2024). Biochemical and cell-based assay platforms for development of RAF inhibitors against human cancers. ResearchGate. Available at: [\[Link\]](#)
- Chen, J., & Chen, J. (2023). Discovery of Raf Family Is a Milestone in Deciphering the Ras-Mediated Intracellular Signaling Pathway. International Journal of Molecular Sciences.

Available at: [\[Link\]](#)

- Karreth, F. A., et al. (2011). C-Raf is required for the initiation of lung cancer by K-RasG12D. Cancer Discovery. Available at: [\[Link\]](#)
- Emery, C. M., et al. (2013). C-RAF mutations confer resistance to RAF inhibitors. Proceedings of the National Academy of Sciences. Available at: [\[Link\]](#)
- Basheer, A., et al. (2021). High-throughput virtual screening and preclinical analysis identifies CB-1, a novel potent dual B-Raf/c-Raf inhibitor, effective against wild and mutant variants of B-Raf expression in colorectal carcinoma. Journal of Computer-Aided Molecular Design. Available at: [\[Link\]](#)
- Lee, Y. H., et al. (2023). Targeting CRAF kinase in anti-cancer therapy: progress and opportunities. Journal of Biomedical Science. Available at: [\[Link\]](#)
- Roth, A., et al. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. Molecules. Available at: [\[Link\]](#)
- Terai, K., et al. (2019). Inhibitors that stabilize a closed RAF kinase domain conformation induce dimerization. Nature Chemical Biology. Available at: [\[Link\]](#)
- BPS Bioscience. (n.d.). Data Sheet - c-Raf Kinase Assay Kit. BPS Bioscience Inc. Available at: [\[Link\]](#)
- Simpson, D. R., et al. (2021). Development of a High-throughput NanoBRET Screening Platform to Identify Modulators of the RAS/RAF Interaction. SLAS Discovery. Available at: [\[Link\]](#)
- Simpson, D. R., et al. (2021). Development of a High-throughput NanoBRET Screening Platform to Identify Modulators of the RAS/RAF Interaction. ResearchGate. Available at: [\[Link\]](#)
- Ruchaud, S., et al. (2014). In Vitro High Throughput Screening, What Next? Lessons from the Screening for Aurora Kinase Inhibitors. International Journal of Molecular Sciences. Available at: [\[Link\]](#)

- BellBrook Labs. (n.d.). A Guide to Navigating Hit Prioritization After Screening Using Biochemical Assays. BellBrook Labs. Available at: [\[Link\]](#)
- Uitdehaag, J. C., & Zaman, G. J. (2012). A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. British Journal of Pharmacology. Available at: [\[Link\]](#)
- Shults, M. D., & Imperiali, B. (2010). Screening for Allosteric Kinase Inhibitors in High Throughput. Wiley Analytical Science. Available at: [\[Link\]](#)
- Lowinger, T. B., et al. (2006). Fluorescent Cascade and Direct Assays for Characterization of RAF Signaling Pathway Inhibitors. Journal of Biomolecular Screening. Available at: [\[Link\]](#)
- Truong, K., & Cui, W. (2021). Selective CRAF Inhibition Elicits Transactivation. Journal of the American Chemical Society. Available at: [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. mdpi.com [mdpi.com]
- 2. Targeting CRAF kinase in anti-cancer therapy: progress and opportunities - PMC [pmc.ncbi.nlm.nih.gov]
- 3. c-Raf - Wikipedia [en.wikipedia.org]
- 4. aacrjournals.org [aacrjournals.org]
- 5. C-Raf is required for the initiation of lung cancer by K-RasG12D - PMC [pmc.ncbi.nlm.nih.gov]
- 6. C-RAF mutations confer resistance to RAF inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 7. High-throughput virtual screening and preclinical analysis identifies CB-1, a novel potent dual B-Raf/c-Raf inhibitor, effective against wild and mutant variants of B-Raf expression in colorectal carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]

- [8. C-Raf controlled pathways in the protection of tumor cells from apoptosis - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [9. pharmaceutical-technology.com \[pharmaceutical-technology.com\]](#)
- [10. sinobiological.com \[sinobiological.com\]](#)
- [11. AlphaScreen-Based Assays: Ultra-High-Throughput Screening for Small-Molecule Inhibitors of Challenging Enzymes and Protein-Protein Interactions - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [12. bmglabtech.com \[bmglabtech.com\]](#)
- [13. AlphaScreen-Based Assays: Ultra-High-Throughput Screening for Small-Molecule Inhibitors of Challenging Enzymes and Protein-Protein Interactions - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [14. AlphaScreen-Based Assays: Ultra-High-Throughput Screening for Small-Molecule Inhibitors of Challenging Enzymes and Protein-Protein Interactions | Springer Nature Experiments \[experiments.springernature.com\]](#)
- [15. NanoBRET® Target Engagement | Live-Cell Compound Binding Assay \[worldwide.promega.com\]](#)
- [16. promegaconnections.com \[promegaconnections.com\]](#)
- [17. A High-Throughput BRET Cellular Target Engagement Assay Links Biochemical to Cellular Activity for Bruton's Tyrosine Kinase - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [18. scilit.com \[scilit.com\]](#)
- [19. Quantitative, Real-Time Measurements of Intracellular Target Engagement Using Energy Transfer - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [20. bpsbioscience.com \[bpsbioscience.com\]](#)
- [21. bpsbioscience.com \[bpsbioscience.com\]](#)
- [22. LanthaScreen TR-FRET Kinase Assays | Thermo Fisher Scientific - JP \[thermofisher.com\]](#)
- [23. documents.thermofisher.com \[documents.thermofisher.com\]](#)
- [24. Fluorescent Cascade and Direct Assays for Characterization of RAF Signaling Pathway Inhibitors - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [25. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example \[mdpi.com\]](#)
- [26. assets.fishersci.com \[assets.fishersci.com\]](#)

- 27. A selective cellular screening assay for B-Raf and c-Raf kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
- 28. bellbrooklabs.com [bellbrooklabs.com]
- 29. Inhibitors that stabilize a closed RAF kinase domain conformation induce dimerization - PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Application Notes & Protocols: High-Throughput Screening for Novel c-Raf Inhibitors]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1492911/docs#application-notes-protocols-high-throughput-screening-for-novel-c-raf-inhibitors>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check